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Introduction

ZYF0033 is an orally active and potent small-molecule inhibitor of Hematopoietic Progenitor
Kinase 1 (HPK1), also known as Mitogen-activated Protein Kinase Kinase Kinase Kinase 1
(MAP4K1).[1][2] HPK1 is a critical negative regulator of T-cell receptor (TCR) signaling and is
primarily expressed in hematopoietic cells. By inhibiting HPK1, ZYF0033 enhances anti-tumor
immune responses. The mechanism of action involves the reduction of SLP76 phosphorylation
at serine 376, a key biomarker of HPK1 activation, which in turn promotes the proliferation of
CD4+ and CD8+ T cells and increases IFN-y secretion.[1][2] Preclinical studies have
demonstrated that ZYF0033 inhibits tumor growth in the 4T-1 syngeneic mouse model and
leads to an increased intratumoral infiltration of dendritic cells (DCs), natural killer (NK) cells,
and CD107a+CD8+ T cells.[1] Conversely, it decreases the infiltration of regulatory T cells and
exhausted T cells expressing PD-1, TIM-3, and LAG-3.

Mechanism of Action of HPK1 Inhibition
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HPK1 acts as an intracellular immune checkpoint. Upon T-cell receptor (TCR) engagement,

HPK1 becomes activated and phosphorylates downstream adaptor proteins, most notably

SLP-76 at Serine 376. This phosphorylation event recruits 14-3-3 proteins, leading to the

dissociation of SLP-76 from the TCR signalosome and its subsequent degradation. This

cascade ultimately dampens T-cell activation, proliferation, and cytokine production. ZYF0033

blocks this negative regulatory pathway, thereby enhancing T-cell-mediated anti-tumor

immunity.
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HPK1 Signaling Pathway and ZYF0033 Inhibition.
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Experimental Protocols

Animal Model and Tumor Implantation (4T-1 Syngeneic
Model)

The 4T-1 syngeneic mouse model is a well-established model for metastatic breast cancer and

is suitable for evaluating immunotherapies due to its aggressive growth and ability to

metastasize.

Materials:

Female BALB/c mice, 6-8 weeks old

4T-1 murine breast cancer cell line

Complete RPMI-1640 medium (with 10% FBS and 1% Penicillin-Streptomycin)
Phosphate Buffered Saline (PBS), sterile

Trypsin-EDTA

Syringes (1 mL) and needles (27G)

Hemocytometer or automated cell counter

Protocol:

Culture 4T-1 cells in complete RPMI-1640 medium at 37°C in a humidified atmosphere with
5% CO2.

Harvest cells at approximately 80% confluency using Trypsin-EDTA.
Wash the cells twice with sterile PBS.
Resuspend the cells in sterile PBS at a concentration of 1 x 1076 cells/100 pL.

Subcutaneously inject 100 pL of the cell suspension (1 x 1076 cells) into the right flank of
each female BALB/c mouse.
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e Monitor tumor growth every 2-3 days using calipers. Tumor volume can be calculated using
the formula: (Length x Width"2) / 2.

» When tumors reach an average volume of 100-150 mms3, randomize mice into treatment and
vehicle control groups (n=8-10 mice per group).

Treatment Protocol

ZYF0033 is an orally active compound. The maximum tolerated dose of ZYF0033 exceeds 50
mg/kg daily.

Materials:

e ZYF0033

e Vehicle (e.g., 0.5% methylcellulose in sterile water)
o Oral gavage needles

Protocol:

» Prepare the ZYF0033 formulation in the chosen vehicle at the desired concentration. For
example, for a 50 mg/kg dose in a 20g mouse with a dosing volume of 100 pL, the
concentration would be 10 mg/mL.

o Administer ZYF0033 or vehicle control to the respective groups via oral gavage once dalily.

» Continue treatment for the duration of the study (e.g., 14-21 days), or until humane
endpoints are reached.

» Monitor animal health and body weight daily.

e Measure tumor volume every 2-3 days.

Endpoint Analysis

At the end of the study, tumors, spleens, and tumor-draining lymph nodes can be harvested for
ex vivo analysis of immune cell populations.
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Materials:

RPMI-1640 medium

Collagenase D and DNase |

ACK lysis buffer

Flow cytometry antibodies (e.g., anti-CD3, -CD4, -CD8, -CD45, -NK1.1, -CD11c, -PD-1, -
TIM-3, -LAG-3, -CD107a, -IFN-y)

Flow cytometer
Protocol:
» Euthanize mice and aseptically harvest tumors, spleens, and tumor-draining lymph nodes.

e Process tissues into single-cell suspensions. For tumors, this typically involves mechanical
dissociation followed by enzymatic digestion with Collagenase D and DNase I.

e Lyse red blood cells using ACK lysis buffer.
 Stain cell suspensions with fluorescently-conjugated antibodies for flow cytometric analysis.

e Acquire data on a flow cytometer and analyze the immune cell populations.
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Study Setup
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In Vivo Mouse Model Experimental Workflow.
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Data Presentation
Table 1: In Vivo Efficacy of ZYF0033 in 4T-1 Syngeneic
Mouse Model

Parameter Vehicle Control ZYF0033

Tumor Growth Inhibition (%) - Significant Inhibition

Maximum Tolerated Dose

>50 (daily, p.o.)
(mglkg)

Table 2: Expected Changes in Intratumoral Immune Cell

lati i

Immune Cell Population Expected Change Reference
Dendritic Cells (DCs) Increased Infiltration
Natural Killer (NK) Cells Increased Infiltration
CD107a+ CD8+ T Cells Increased Infiltration
Regulatory T Cells (Tregs) Decreased Infiltration
PD-1+ CD8+ T Cells Decreased Infiltration
TIM-3+ CD8+ T Cells Decreased Infiltration
LAG-3+ CD8+ T Cells Decreased Infiltration
CD4+ T Cell Proliferation Increased

CD8+ T Cell Proliferation Increased

IFN-y Secretion Increased

Note: The information provided in this document is for research purposes only. Specific
experimental details such as dosing, vehicle formulation, and administration schedule should
be optimized for each study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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